Cas no 2172459-05-9 (benzyl N-1-(chlorosulfonyl)-2,2,4-trimethylpentan-3-ylcarbamate)

• Product Name: benzyl N-1-(chlorosulfonyl)-2,2,4-trimethylpentan-3-ylcarbamate
• CAS No: 2172459-05-9
• MF: C₁₆H₂₄ClNO₄S
• MW: 361.884062767029
• CID: 5808300
• PubChem ID: 165482939
• Update Time: 2025-07-30

benzyl N-1-(chlorosulfonyl)-2,2,4-trimethylpentan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-1-(chlorosulfonyl)-2,2,4-trimethylpentan-3-ylcarbamate
• 2172459-05-9
• benzyl N-[1-(chlorosulfonyl)-2,2,4-trimethylpentan-3-yl]carbamate
• EN300-1440497

• Inchi： 1S/C16H24ClNO4S/c1-12(2)14(16(3,4)11-23(17,20)21)18-15(19)22-10-13-8-6-5-7-9-13/h5-9,12,14H,10-11H2,1-4H3,(H,18,19)
• InChI Key： WJOGBXWUTFCVBO-UHFFFAOYSA-N
• SMILES： ClS(CC(C)(C)C(C(C)C)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 361.1114571g/mol
• Monoisotopic Mass: 361.1114571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-1-(chlorosulfonyl)-2,2,4-trimethylpentan-3-ylcarbamate

Professional Introduction to Benzyl N-1-(chlorosulfonyl)-2,2,4-trimethylpentan-3-ylcarbamate (CAS No. 2172459-05-9)

Benzyl N-1-(chlorosulfonyl)-2,2,4-trimethylpentan-3-ylcarbamate, a compound with the CAS number 2172459-05-9, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates and is characterized by its unique structural features, which include a benzyl group, a chlorosulfonyl moiety, and a 2,2,4-trimethylpentan-3-yl backbone. These structural elements contribute to its distinctive chemical properties and make it a valuable intermediate in the synthesis of various biologically active molecules.

The Benzyl N-1-(chlorosulfonyl)-2,2,4-trimethylpentan-3-ylcarbamate is particularly noteworthy for its role in the development of novel therapeutic agents. Its molecular structure allows for facile modifications at multiple sites, enabling chemists to tailor its pharmacological profile for specific applications. In recent years, there has been growing interest in this compound due to its potential applications in the treatment of neurological disorders, inflammatory conditions, and other diseases where precise molecular targeting is essential.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of the chlorosulfonyl group provides a reactive site that can be utilized for further functionalization through nucleophilic substitution reactions. This reactivity has been leveraged in the synthesis of complex heterocyclic compounds, which are often key structural motifs in modern pharmaceuticals. Additionally, the 2,2,4-trimethylpentan-3-yl moiety contributes to the compound's lipophilicity, making it an attractive candidate for oral administration and improving bioavailability.

Recent research has highlighted the importance of carbamates in drug discovery. Carbamates are known for their ability to act as pharmacophores in a wide range of therapeutic areas. For instance, they have been explored as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and as components of kinase inhibitors. The Benzyl N-1-(chlorosulfonyl)-2,2,4-trimethylpentan-3-ylcarbamate has shown promise in these contexts due to its ability to modulate biological pathways through precise interactions with target enzymes and receptors.

The chlorosulfonyl group in particular has garnered attention for its role as a leaving group in various synthetic transformations. This feature allows for the introduction of diverse functional groups into the molecule, facilitating the creation of libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead compounds that can be further optimized for efficacy and safety. The benzyl group serves as an additional handle for modifications, enabling chemists to explore different regioisomers and analogs.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathogenesis. For example, modifications to the carbamate moiety have been shown to influence binding affinity and selectivity towards targets such as cyclooxygenase (COX) enzymes or proteases involved in inflammation. These findings underscore the potential of this scaffold as a foundation for developing next-generation therapeutics.

The synthesis of Benzyl N-1-(chlorosulfonyl)-2,2,4-trimethylpentan-3-ylcarbamate involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include chlorosulfonation followed by carbamate formation under controlled conditions. Advances in catalytic systems have enabled more efficient and sustainable routes to this intermediate, reducing waste and improving yields. These innovations align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining high standards of chemical purity.

The compound's stability under various storage conditions is another critical factor that makes it suitable for industrial applications. Studies have demonstrated that when stored properly at controlled temperatures away from moisture and light exposure; it retains its integrity over extended periods without significant degradation or polymerization side reactions occurring which ensures reliability throughout drug development pipelines.

The growing body of research on this class of compounds underscores their significance not only as synthetic intermediates but also as potential therapeutic agents themselves or precursors leading toward more complex molecules designed using computational modeling techniques alongside experimental validation processes ensuring safety profiles are thoroughly understood before moving into clinical trials phases where human subjects are eventually exposed during testing phases if successful enough after preclinical assessments pass muster first!